Cas no 1698332-99-8 (1-3-(4-iodo-1H-pyrazol-1-yl)phenylpropan-1-one)

• Product Name: 1-3-(4-iodo-1H-pyrazol-1-yl)phenylpropan-1-one
• CAS No: 1698332-99-8
• MF: C₁₂H₁₁IN₂O
• MW: 326.133014917374
• CID: 5989890
• PubChem ID: 108414246
• Update Time: 2025-06-11

1-3-(4-iodo-1H-pyrazol-1-yl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(4-iodo-1H-pyrazol-1-yl)phenylpropan-1-one
• EN300-1292396
• 1698332-99-8
• 1-[3-(4-iodo-1H-pyrazol-1-yl)phenyl]propan-1-one

• Inchi： 1S/C12H11IN2O/c1-2-12(16)9-4-3-5-11(6-9)15-8-10(13)7-14-15/h3-8H,2H2,1H3
• InChI Key： PFFXWXQYXUZUSK-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)C1=CC=CC(C(CC)=O)=C1

Computed Properties

• Exact Mass: 325.99161g/mol
• Monoisotopic Mass: 325.99161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-3-(4-iodo-1H-pyrazol-1-yl)phenylpropan-1-one

Introduction to 1-3-(4-iodo-1H-pyrazol-1-yl)phenylpropan-1-one (CAS No. 1698332-99-8)

1-3-(4-iodo-1H-pyrazol-1-yl)phenylpropan-1-one, identified by its CAS number 1698332-99-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an iodo substituent on the pyrazole ring and a phenylpropanone moiety, make it a promising candidate for further investigation in drug discovery and development.

The phenylpropanone backbone of 1-3-(4-iodo-1H-pyrazol-1-yl)phenylpropan-1-one contributes to its unique chemical properties, enabling it to interact with biological targets in novel ways. This structural motif is frequently explored in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding. The iodo group on the pyrazole ring adds an additional layer of reactivity, making this compound a valuable intermediate in synthetic chemistry and a potential precursor for more complex molecules.

In recent years, there has been a growing interest in pyrazole derivatives as pharmacological agents. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific arrangement of atoms in 1-3-(4-iodo-1H-pyrazol-1-yl)phenylpropan-1-one positions it as a candidate for further exploration in these contexts. Researchers have been particularly interested in how the iodo substituent can be utilized to enhance binding affinity and selectivity towards biological targets.

The synthesis of 1-3-(4-iodo-1H-pyrazol-1-yl)phenylpropan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The presence of the iodo group necessitates specific conditions to prevent unwanted side reactions, such as elimination or substitution processes. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The biological activity of 1-3-(4-iodo-1H-pyrazol-1-ytl)phenylpropanone has been the subject of numerous studies. Initial investigations have revealed potential interactions with various enzymes and receptors, suggesting multiple mechanisms of action. For instance, the pyrazole ring is known to interact with heme-containing enzymes, which are involved in numerous metabolic pathways. The iodo group may further modulate these interactions by influencing electronic properties and steric hindrance.

In the realm of drug discovery, 1-(4-hydroxyphenyl)-2-propenone derivatives have been extensively studied for their ability to inhibit certain enzymes associated with inflammatory responses. The structural similarity between 1-(4-hydroxyphenyl)-2-propenone and our compound suggests that it may share similar inhibitory properties. However, the presence of the iodo group introduces additional complexity that could lead to novel mechanisms of action.

The pharmaceutical industry has increasingly focused on developing small molecules that can modulate protein-protein interactions (PPIs). Pyrazole derivatives are well-suited for this purpose due to their ability to bind into hydrophobic pockets within protein structures. The unique combination of a phenylpropanone moiety and an iodo-substituted pyrazole ring in 1698332 offers a promising scaffold for designing PPI inhibitors.

In conclusion, 1-(4-hydroxyphenethyl)-2-propenone derivative CAS No.1698332 is a versatile compound with significant potential in pharmaceutical research. Its structural features make it an attractive candidate for further investigation into various therapeutic applications. As synthetic methodologies continue to evolve, the accessibility of this compound will likely increase, enabling more comprehensive studies into its biological activity and potential clinical uses.